Cas no 2171757-63-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid
• CAS No: 2171757-63-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6587715
• PubChem ID: 165747944
• Update Time: 2025-07-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid
• 2171757-63-2
• EN300-1491950
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1-methoxycyclobutyl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C25H28N2O6/c1-32-25(11-6-12-25)15-26-23(30)21(13-22(28)29)27-24(31)33-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,6,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UJHJSZZJDHFHTP-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid (CAS No. 2171757-63-2)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid (CAS No. 2171757-63-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for therapeutic and research applications. The compound's unique structure, featuring both Fmoc and methoxycyclobutyl groups, makes it a versatile building block for designing complex peptide-based drugs.

The growing demand for custom peptide synthesis and bioconjugation has propelled the relevance of 2171757-63-2 in modern drug discovery. Researchers are particularly intrigued by its potential in targeted drug delivery systems, where the methoxycyclobutyl moiety may enhance solubility and bioavailability. Recent studies have explored its application in cancer therapeutics and immunomodulatory peptides, aligning with the industry's focus on precision medicine. The compound's compatibility with automated peptide synthesizers further underscores its practicality for high-throughput screening.

From a chemical properties perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid exhibits excellent stability under standard SPPS conditions, making it ideal for multi-step synthesis. Its carboxylic acid functionality allows for straightforward coupling reactions with various amine derivatives, while the Fmoc group provides orthogonal protection that can be cleaved under mild basic conditions. These characteristics have made it a staple in combinatorial chemistry libraries and structure-activity relationship (SAR) studies.

The synthesis and application of CAS 2171757-63-2 also intersect with current trends in green chemistry. Many laboratories are investigating solvent-free or water-based coupling methods for Fmoc-amino acids, addressing environmental concerns without compromising yield. Furthermore, the compound's role in developing peptide vaccines has attracted attention amid the global push for next-generation biologics. Its structural features may contribute to improved epitope presentation and immune response in vaccine candidates.

Quality control of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-methoxycyclobutyl)methylcarbamoyl}propanoic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The pharmaceutical industry maintains strict standards for peptide-grade reagents, ensuring batch-to-batch consistency for critical applications. Recent improvements in process analytical technology (PAT) have further enhanced the reliability of this compound in GMP manufacturing environments.

Looking ahead, the scientific community anticipates expanded applications for 2171757-63-2 in peptide-drug conjugates (PDCs) and diagnostic probes. Its molecular architecture offers opportunities for click chemistry modifications and fluorescent labeling, which are increasingly important in theranostics. As computational chemistry tools become more sophisticated, researchers are better equipped to predict and optimize the performance of this specialty chemical in diverse biological systems.